Cas no 134-62-3 (Diethyltoluamide)

Diethyltoluamide Properties

Names and Identifiers

• N,N-Diethyl-3-methylbenzamide
• DETA
• DEET
• N,N-Diethyl-m-toluamide
• m-Toluic acid diethylamide
• 3-methyl-2-deutero-N,N-diethylbenzamide
• 3-Methyl-N,N-diethylbenzamide
• A.I. 3-22542
• AI 3-22542
• amincenec-em
• Autan
• Baker'S antifol
• Deet (Off)
• N,N-Diethyl-m-toluamide Solution
• Delphene
• Detamide
• Dieltamid
• diethyltoluamide
• Flypel
• Metadelphene
• N,N-diethyl-3-methyl-benzamide
• mgk
• Off
• DET
• M-DET
• Repel
• m-DETA
• muscol
• 避蚊胺
• Diethyl toluamide
• m-Delphene
• Benzamide, N,N-diethyl-3-methyl-
• Repudin-Special
• Naugatuck DET
• Repper-DET
• Diethyl-m-toluamide
• N,N-Diethyl-meta-toluamide
• Repper DET
• Amincene C-EM
• Mgk diethyltoluamide
• Dietiltoluamida
• Amincene C 140
• m-Toluamide, N,N-diethyl-
• Diethyltoluamidum
• DE
• +Expand

• MDL： MFCD00009046
• InChIKey： MMOXZBCLCQITDF-UHFFFAOYSA-N
• Inchi： 1S/C12H17NO/c1-4-13(5-2)12(14)11-8-6-7-10(3)9-11/h6-9H,4-5H2,1-3H3
• SMILES： O=C(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]
• BRN： 2046711

Computed Properties

• Exact Mass: 191.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.131
• Heavy Atom Count: 14
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 2.47700
• PSA: 20.31000
• Merck: 2856
• Refractive Index: n20/D 1.523(lit.)
• Water Partition Coefficient: Negligible
• Boiling Point: 160°C/19mmHg(lit.)
• Melting Point: -45ºC
• Vapor Pressure: <0.01 mmHg ( 25 °C)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Solubility: Soluble in Water.
• Color/Form: Pale yellow liquid.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, strong bases. Hydrolyzes slowly in water.
• Solubility: NEGLIGIBLE
• Density: 0.998 g/mL at 20 °C(lit.)

Diethyltoluamide Security Information

• Symbol: GHS07
• RTECS：XS3675000
• WGK Germany：2
• Safety Term：6.1(b)
• Safety Instruction： S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R36/38; R52/53
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2810
• Hazard Statement： H302,H315,H319,H412
• Warning Statement： P273,P305+P351+P338
• Prompt：warning
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 22-36/38-52/53
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in male rats (ml/kg): 2.43; in female rats: 1.78; dermally in rabbits: 3.18; LC50 by inhalation in rats (mg/l): 5.95 (U.S. EPA)
• HazardClass：6.1(b)

Diethyltoluamide Customs Data

• HS CODE：29242995
• Customs Data：

  China Customs Code:

  2924299011

  Overview:

  2924299011 DEET\Derustine\tecloftalam \Salicylamine\Flutamide [including benzamide].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2924299011 n-(3-isopropoxyphenyl)-2-methylbenzamide.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pesticide Chemicals Pesticides Pesticides